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This technical support guide provides researchers with troubleshooting advice and frequently

asked questions regarding the mitigation of background noise in Spitzer Infrared Spectrograph

(IRS) data, with a specific focus on observations of Herbig-Haro 54 (HH54).

Troubleshooting Guide
This section addresses common artifacts and issues encountered during the analysis of

Spitzer/IRS data.

Q1: Why does my extracted spectrum for HH54 contain sharp, narrow spikes that are too sharp

to be real spectral features?

A: These features are likely the result of unflagged "rogue pixels" or radiation hits that were not

properly removed during the standard pipeline processing.[1][2] Rogue pixels are detector

pixels with abnormally high dark current or responsivity.[1][3][4] While the pipeline flags many

of these, some can propagate through to the final extracted spectrum.[1][2]

Solution:
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Visual Inspection: Manually inspect your 2D Basic Calibrated Data (BCD) frames for hot

pixels that correspond to the wavelength of the spike.

Use IRSCLEAN_MASK: This software allows you to visually identify and create a mask for

these spurious pixels, which can then be used to interpolate over them before re-extracting

the spectrum.[1][2]

Re-extract with SPICE: The SPICE software allows you to re-extract spectra while specifying

a mask file to ignore problematic pixels.[2]

Q2: My 2D spectral image shows vertical stripes ("jailbars") that are corrupting the spectrum.

How can I fix this?

A: Severe vertical striping, or "jailbars," is an instrumental artifact that can introduce significant

noise into the extracted spectrum.[1] This is distinct from the general background and requires

specific mitigation.

Solution:

Background Subtraction: For staring mode observations, subtracting the image from the

other nod position is the most effective way to remove this pattern noise.[5][6]

Dedicated Software: For cases where simple background subtraction is insufficient,

specialized routines may be needed to fit and subtract the column-by-column pattern.

Q3: The background level in my long-exposure observation of HH54 seems to slowly increase

over time. What causes this and how can I correct it?

A: This is likely due to the buildup of latent charge on the detector from the background itself,

particularly the zodiacal light, during long integrations.[1][7] This effect can be significant for

faint targets like HH54, sometimes adding 30-50% to the true background in integrations

lasting several hours.[1]

Solution:

Monitor Signal vs. Time: For each BCD frame, calculate the median signal in a region of the

slit that is free of source emission.
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Plot and Fit: Plot these median background values against time. If a rising trend is observed,

fit a low-order polynomial to this trend.[7]

Subtract Trend: Subtract the fitted trend from your data on a frame-by-frame basis before co-

addition and background subtraction.[7]

Q4: After subtracting the background, my low-resolution spectra still show a residual sinusoidal

pattern ("fringing"). What is the best way to remove this?

A: This is a common artifact in IRS low-resolution (SL and LL) spectra caused by interference

within the detector layers.

Solution:

Use IRSFRINGE: The Spitzer Science Center provides a dedicated tool, IRSFRINGE, as

part of the SMART software package, which is designed to remove this fringing pattern from

1D extracted spectra.[7]

Frequently Asked Questions (FAQs)
Q1: What are the primary sources of background noise in Spitzer/IRS data?

A: The background noise in IRS data is a combination of instrumental and astrophysical

sources. The main components are:

Zodiacal Light: Sunlight scattered and thermally re-emitted by interplanetary dust particles.

This is the dominant non-instrumental background source for space-based infrared

observatories.[8][9][10]

Rogue Pixels: Pixels with abnormally high dark current that create pattern noise.[3][4] Solar

proton events early in the mission permanently damaged a fraction of pixels, increasing the

number of rogues.[2]

Latent Charge: Residual signal from previous bright exposures or a gradual buildup from the

background in long integrations.[1][4][7]

Dark Current: Signal generated by the detector electronics, which can be unstable over time,

particularly in the Long-High (LH) module.[7]
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Scattered Light: Light from bright sources outside the slit that scatters into the optical path.

[11]

Q2: What is the recommended general workflow for mitigating noise for a faint, extended

source like HH54?

A: A robust data reduction process is key. The following diagram outlines a recommended

workflow for cleaning and extracting a spectrum from Spitzer/IRS BCD files.
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Data Preparation
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Spectral Extraction

Start with BCD
(*bcd.fits) files

Clean Bad Pixels
(IRSCLEAN_MASK)
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(if applicable)

Co-add frames
for each nod position

Subtract Nod 2 image
from Nod 1 image

Extract 1D Spectrum
(SPICE)

Fringe Correction
(IRSFRINGE, if needed)

Final Calibrated Spectrum

Click to download full resolution via product page

Caption: General workflow for Spitzer/IRS data reduction.
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Q3: How do I choose the correct background subtraction method?

A: The best method depends on your observing strategy (Staring vs. Mapping) and the nature

of your source. For HH54, which is typically observed in Staring Mode, nod subtraction is

standard.

What is the
Observing Mode?

Staring Mode

Staring

Mapping Mode

Mapping

Is the source extended
across both nod positions?

Are dedicated off-source
background observations

available?

Point Source or
Compactly Extended

No

Very Extended

Yes

Subtract co-added Nod 2
image from co-added Nod 1

Use dedicated off-source
sky observations for background

Yes

Yes

No

No

Use off-source regions
of the map itself as background

Click to download full resolution via product page

Caption: Decision tree for background subtraction methods.

Experimental Protocols & Data
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Protocol 1: Basic Background Subtraction for Staring
Mode Data
This protocol describes the standard method of subtracting observations from two different nod

positions along the slit to remove background and instrumental signatures. This is the

recommended method for point sources or compact sources like HH54.[5][6]

Methodology:

Separate Files: Identify all BCD (*bcd.fits) files corresponding to Nod 1 and Nod 2 positions.

This information is available in the FITS header of each file.

Co-add Nod 1: Combine all individual Nod 1 BCD images into a single, high signal-to-noise

'nod1_coadd.fits' image. Repeat this process for all Nod 2 images to create

'nod2_coadd.fits'.

Subtract Images: Subtract the co-added Nod 2 image from the co-added Nod 1 image. The

resulting frame will contain a positive spectrum of the source at the Nod 1 position and a

negative spectrum at the Nod 2 position.

Note: The Spitzer pipeline provides a bksub.fits file that is the result of this process on the
co-added 2D images (coad2d.fits).[5][6] For custom cleaning, performing this step

manually is recommended.[6]

Extract Spectrum: Use a tool like SPICE to extract the 1D spectrum from the background-

subtracted 2D image.[6]

Data Summary Tables
The following tables summarize common noise sources and the software tools available for

their mitigation.

Table 1: Common Noise Sources and Mitigation Strategies

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1202363/docs?utm_src=pdf-body#spitzer-irs-data-troubleshooting-and-support-center-hh54
https://irsa.ipac.caltech.edu/data/SPITZER/docs/irs/irsinstrumenthandbook/82/
https://irsa.ipac.caltech.edu/data/SPITZER/docs/dataanalysistools/cookbook/22/
https://irsa.ipac.caltech.edu/data/SPITZER/docs/irs/irsinstrumenthandbook/82/
https://irsa.ipac.caltech.edu/data/SPITZER/docs/dataanalysistools/cookbook/22/
https://irsa.ipac.caltech.edu/data/SPITZER/docs/dataanalysistools/cookbook/22/
https://irsa.ipac.caltech.edu/data/SPITZER/docs/dataanalysistools/cookbook/22/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202363?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Noise Source Appearance in Data Primary Mitigation Method

Rogue Pixels

Sharp spikes in 1D spectra;

hot or cold pixels in 2D

images.

Masking and interpolation

(IRSCLEAN_MASK).[1][2][7]

Zodiacal Light
Spatially smooth, diffuse

background.

Subtraction of off-source or

alternate nod observations.[5]

Latent Charge
Faint "ghost" images; slowly

rising background over time.

Dithering; fitting and

subtracting temporal trend.[1]

[7]

Fringing
Low-amplitude sinusoidal

pattern in 1D spectra.

Defringing software

(IRSFRINGE).[7]

"Jailbars"
Strong vertical striping pattern

in 2D images.
Nod subtraction.[1][5]

Radhits
Sharp, single-pixel spikes in

2D images.

Identified and masked by the

pipeline; can be cleaned with

IRSCLEAN.

Table 2: Key Software Tools for Noise Mitigation
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Software Tool Purpose Provided By

SPICE
Interactive spectral extraction,

viewing, and analysis.
Spitzer Science Center

IRSCLEAN_MASK

Cleans bad pixels from BCD

images by creating a mask file.

[1][2][3]

Spitzer Science Center

CUBISM

For building and analyzing

spectral cubes from mapping

data; includes bad pixel

cleaning.[7]

Spitzer Science Center

IRSFRINGE
Removes the fringe pattern

from low-resolution spectra.[7]
Spitzer Science Center

MOPEX

A package for mosaicking and

source extraction from image

data.[7]

Spitzer Science Center

DARK_SETTLE

Corrects for time-dependent

dark current in Long-High (LH)

data.[12]

Spitzer Science Center

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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